Cas no 276873-25-7 (1-(4-Methylphenyl)-5-(9H-purin-6-ylthio)-1-pentanone)

• Product Name: 1-(4-Methylphenyl)-5-(9H-purin-6-ylthio)-1-pentanone
• CAS No: 276873-25-7
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 6626557
• Update Time: 2024-01-15

1-(4-Methylphenyl)-5-(9H-purin-6-ylthio)-1-pentanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylphenyl)-5-(9H-purin-6-ylthio)-1-pentanone

• Inchi： 1S/C17H18N4OS/c1-12-5-7-13(8-6-12)14(22)4-2-3-9-23-17-15-16(19-10-18-15)20-11-21-17/h5-8,10-11H,2-4,9H2,1H3,(H,18,19,20,21)
• InChI Key： KOINGABDEZWOGV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)(=O)CCCCSC1=C2C(=NC=N1)NC=N2

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 175-176 °C
• Boiling Point: 612.8±50.0 °C(Predicted)
• pka: 8.88±0.10(Predicted)